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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Sebacic acid (decanedioic acid), a dicarboxylic acid with the formula C₁₀H₁₈O₄, is a versatile

molecule utilized in various industrial applications, including the manufacturing of polymers,

plasticizers, and lubricants. In the pharmaceutical realm, its crystalline form is of significant

interest for the development of co-crystals and other solid dosage forms. This technical guide

provides a comprehensive overview of the crystal structure of sebacic acid, drawing upon

available scientific literature. While the phenomenon of polymorphism—the ability of a solid

material to exist in multiple crystalline forms—is a critical consideration in materials science and

drug development, extensive crystallographic studies to date suggest that sebacic acid exists

in a single, well-defined crystalline form under standard conditions.

Crystal Structure of Sebacic Acid
The crystal structure of sebacic acid has been the subject of several investigations, with the

most precise determination reported at a temperature of 180 K. These studies consistently

describe a single crystalline form. The molecular units of sebacic acid are centrosymmetric,

meaning they have a center of inversion. The defining feature of the crystal packing is the

formation of infinite chains through the ubiquitous syn-syn carboxylic acid dimer motif. In this

arrangement, two sebacic acid molecules are linked by strong hydrogen bonds between their

carboxylic acid groups. These chains propagate along the[1] vector of the crystal lattice.

Crystallographic Data
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The crystallographic parameters for the known crystal structure of sebacic acid, as determined

by single-crystal X-ray diffraction at 180 K, are summarized in the table below. It is noteworthy

that earlier studies reported different unit cell parameters; however, these have been shown to

be transformable to the more recent, precise determination, indicating they describe the same

fundamental crystal structure in different settings.

Crystallographic Parameter Value

Chemical Formula C₁₀H₁₈O₄

Molecular Weight 202.24 g/mol

Crystal System Monoclinic

Space Group P2₁/c

a 10.9197 (7) Å

b 4.9876 (6) Å

c 9.964 (1) Å

α 90°

β 92.273 (6)°

γ 90°

Volume 542.27 (9) Å³

Z (molecules per unit cell) 2

Calculated Density (Dₓ) 1.239 Mg m⁻³

Temperature 180 (2) K

Polymorphism of Sebacic Acid: An Apparent
Absence
Polymorphism is a crucial aspect of solid-state chemistry, particularly in the pharmaceutical

industry, as different polymorphs of an active pharmaceutical ingredient can exhibit distinct

physical properties, including solubility, stability, and bioavailability. A thorough review of the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


scientific literature reveals a lack of conclusive evidence for the existence of multiple

polymorphs of pure sebacic acid. While the term "polymorph" may be encountered in studies

involving co-crystals or mixtures containing sebacic acid, these refer to the different crystalline

forms of the multi-component system, not of sebacic acid itself. The consistent reporting of a

single crystal structure across various studies suggests that sebacic acid is likely monomorphic

under the range of conditions investigated so far.

Experimental Protocols
The determination of the crystal structure of sebacic acid involves standard and well-

established experimental techniques in crystallography.

Crystallization
Single crystals of sebacic acid suitable for X-ray diffraction can be obtained by recrystallization

from a suitable solvent, such as ethanol. The process typically involves dissolving the

commercially available sebacic acid in the hot solvent to create a saturated solution, followed

by slow cooling to allow for the formation of well-ordered crystals.

Single-Crystal X-ray Diffraction (SCXRD)
The definitive method for determining the crystal structure of a compound is Single-Crystal X-

ray Diffraction (SCXRD). The experimental workflow for the analysis of sebacic acid is as

follows:
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Crystal Selection

Mounting on Goniometer

X-ray Data Collection

Structure Solution

Structure Refinement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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